Cas no 13086-87-8 (Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI))

• Product Name: Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI)
• CAS No: 13086-87-8
• MF: C₁₈H₃₈O₃P
• MW: 333.466287136078
• CID: 229751
• PubChem ID: 6330407
• Update Time: 2025-04-19

Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI)
• bis(2,6-dimethylheptoxy)-oxophosphanium
• 1-Heptanol, 2,6-dimethyl-, phosphonate(7CI)
• 1-Heptanol,2,6-dimethyl-, phosphonate (2:1) (8CI)
• AC1O3JSR
• AG-D-62666
• BIS(2,6-DIMETHYLHEPTOXY)-OXO-PHOSPHANIUM
• CTK4B6958
• NSC202810
• NSC-202810
• 13086-87-8
• SCHEMBL9326349
• DTXSID20422649

• Inchi： 1S/C18H38O3P/c1-15(2)9-7-11-17(5)13-20-22(19)21-14-18(6)12-8-10-16(3)4/h15-18H,7-14H2,1-6H3/q+1
• InChI Key： BQHWPHWLYAOJFM-UHFFFAOYSA-N
• SMILES： [P+](=O)(OCC(C)CCCC(C)C)OCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 333.25604
• Monoisotopic Mass: 333.25585707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 6.33410